Cas no 74299-51-7 (Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt (9CI))

• Product Name: Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt (9CI)
• CAS No: 74299-51-7
• MF: C₁₀H₁₂N₅Na₄O₁₃P₃
• MW: 595.108347892761
• CID: 565363
• PubChem ID: 136086421
• Update Time: 2025-04-19

Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt (9CI)
• 2'-Deoxyguanosine 5'-(tetrasodium triphosphate)
• 2'-DEOXYGUANOSINE-5'-FOUR SODIUM TRIPHOSPHATE,100MM
• tetrasodium,[[[(2R,3S,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate
• EINECS 277-810-8
• 74299-51-7
• CHEMBL2368456
• DTXSID80225310
• AKOS025312543

• Inchi： 1S/C10H16N5O13P3.4Na/c11-10-13-8-7(9(17)14-10)12-3-15(8)6-1-4(16)5(26-6)2-25-30(21,22)28-31(23,24)27-29(18,19)20;;;;/h3-6,16H,1-2H2,(H,21,22)(H,23,24)(H2,18,19,20)(H3,11,13,14,17);;;;/q;4*+1/p-4/t4-,5+,6+;;;;/m0..../s1
• InChI Key： DWSNPNYLNXLUOS-ZRRPJPAHSA-J
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 594.92352358g/mol
• Monoisotopic Mass: 594.92352358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 867
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 286Ų